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Compound of Interest

Compound Name: 2,5-Difluorobenzophenone

Cat. No.: B1332100

Essential Safety and Handling Guide for 2,5-
Difluorobenzophenone

This guide provides critical safety and logistical information for the handling and disposal of
2,5-Difluorobenzophenone, tailored for researchers, scientists, and professionals in drug
development. Adherence to these protocols is essential for ensuring personal safety and
maintaining a secure laboratory environment.

Hazard Identification and GHS Classification

2,5-Difluorobenzophenone is classified with the following hazards:
 Skin Irritation (Category 2): Causes skin irritation.[1][2]
» Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.[1][2]

Chemical and Physical Properties

A summary of the key quantitative data for 2,5-Difluorobenzophenone is presented below.
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Property Value Source
CAS Number 85068-36-6 [11[3]
Molecular Formula Ci3HsF20 [1][3]
Molecular Weight 218.20 g/mol [11[3]

Light yellow to yellow to
Appearance o [3]
orange clear liquid

Density 1.27 g/cm3 [3]

Boiling Point 123 °C at 0.3 mmHg [3]

Room Temperature
Storage Temperature (Recommended in a cool, dark  [3]
place <15°C)

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2,5-
Difluorobenzophenone to prevent exposure.

e Eye and Face Protection:

o Wear chemical safety goggles that meet OSHA's eye and face protection regulations in 29
CFR 1910.133 or European Standard EN166.[4][5]

o Aface shield may be necessary for full facial protection against splashes.[6]
o Contact lenses should not be worn as they can absorb and concentrate irritants.[7][8]
o Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves.[4][5] Always inspect gloves for
degradation or tears before use.[7]

o Protective Clothing: A lab coat, long-sleeved gown, or chemical-resistant coveralls should
be worn to prevent skin contact.[4][9] Clothing should be laundered separately from other
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items.[5][7]
o Respiratory Protection:

o Work in a well-ventilated area, preferably under a chemical fume hood, to minimize
inhalation of vapors.[4][8]

o If ventilation is inadequate or exposure limits are exceeded, use a NIOSH/MSHA-
approved respirator.[4][5] A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.

[5]

Operational and Disposal Plan

A systematic approach to handling, storage, and disposal is crucial for safety.

Safe Handling and Storage Protocol

e Engineering Controls: Always handle 2,5-Difluorobenzophenone in a well-ventilated area,
such as a chemical fume hood.[4][6] Emergency eyewash stations and safety showers
should be readily accessible.[6]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling.[4][7] Do not
eat, drink, or smoke in areas where the chemical is handled or stored.[6][7]

o Handling Practices: Avoid direct contact with skin, eyes, and clothing.[5] Avoid breathing
vapors or mist.[4]

o Storage: Store in a cool, dry, and well-ventilated place.[4] Keep the container tightly closed
when not in use.[4][5]

Spill Response Protocol

In the event of a spill, follow these steps to ensure a safe and effective cleanup.
o Evacuate and Alert: Immediately alert personnel in the area and evacuate if necessary.[7]

o Ventilate: Ensure the area is well-ventilated.
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Containment: Prevent the spill from entering drains or waterways.[7][8]

Cleanup:

o For liquid spills, absorb with an inert material (e.g., sand, vermiculite).[4]

o For solid residue, carefully sweep or vacuum up the material, avoiding dust generation.[7]

Collection: Place the spilled material and absorbent into a suitable, sealed, and labeled
container for disposal.[7]

Decontamination: Wash the spill area thoroughly with soap and water.[7]

PPE: All personnel involved in the cleanup must wear the appropriate PPE as described
above.
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Immediate Actions

Spill Occurs

Alert Personnel

Evacuate Area

Once safe

Spill Management

Ventilate Area

Contain Spill

Absorb with Inert Material

Collect in Labeled Container

Decontaminate Area

Proceed to

Post-Cleanup

Dispose of Waste

Report Incident

Click to download full resolution via product page

Spill Response Workflow for 2,5-Difluorobenzophenone.
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Disposal Plan

Waste Collection: Dispose of contents and container in accordance with all local, regional,
national, and international regulations.[4]

Disposal Method: Waste should be sent to an approved waste disposal plant.[4] Do not
empty into drains.[4] It may be necessary to remove the material to an authorized incinerator
equipped with an afterburner and scrubber.[6]

Contaminated Packaging: Empty containers should be taken to an approved waste handling
site for recycling or disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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